Cas no 71463-71-3 (Benzoic acid,2,3,4,6-tetraiodo-)

Benzoic acid,2,3,4,6-tetraiodo- structure
71463-71-3 structure
Product Name:Benzoic acid,2,3,4,6-tetraiodo-
CAS No:71463-71-3
MF:C7H2I4O2
MW:625.707471370697
MDL:MFCD30609467
CID:569489
PubChem ID:3085468
Update Time:2025-04-19

Benzoic acid,2,3,4,6-tetraiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,3,4,6-tetraiodo-
    • 2,3,4,6-tetraiodobenzoic acid
    • W16844
    • WCA46371
    • DTXSID0072350
    • AS-60631
    • CS-0059756
    • 71463-71-3
    • Benzoic acid, 2,3,4,6-tetraiodo-
    • SCHEMBL4277000
    • MFCD30609467
    • 2,3,4,6-TETRAIODOBENZOICACID
    • AKOS030622846
    • BAUFQNBASVMUOB-UHFFFAOYSA-N
    • MDL: MFCD30609467
    • Inchi: 1S/C7H2I4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
    • InChI Key: BAUFQNBASVMUOB-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1C(=O)O)I)I)I

Computed Properties

  • Exact Mass: 625.62146
  • Monoisotopic Mass: 625.623
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 3.288
  • Boiling Point: 491.7°C at 760 mmHg
  • Flash Point: 251.2°C
  • Refractive Index: 1.847
  • PSA: 37.3

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